Cas no 85666-17-7 (furegrelate sodium)

Furegrelate sodium is a selective thromboxane A2 synthase inhibitor, primarily used in pharmacological research to study thromboxane-mediated pathways. Its key advantage lies in its ability to effectively suppress thromboxane A2 production, thereby modulating platelet aggregation and vasoconstriction. This compound exhibits high specificity for thromboxane synthase, minimizing off-target effects compared to broader cyclooxygenase inhibitors. Furegrelate sodium is commonly utilized in experimental models to investigate cardiovascular and inflammatory conditions, offering researchers a precise tool to dissect thromboxane-dependent mechanisms. Its stability and solubility in aqueous solutions facilitate in vitro and in vivo applications, making it a valuable reference standard in biochemical studies.
furegrelate sodium structure
furegrelate sodium structure
Product Name:furegrelate sodium
CAS No:85666-17-7
MF:C15H11NNaO3
MW:276.242514848709
CID:878891
PubChem ID:23663954
Update Time:2025-05-21

furegrelate sodium Chemical and Physical Properties

Names and Identifiers

    • furegrelate sodium
    • FUREGRELATE
    • Furegrelate (sodium salt)
    • U-63557A
    • 4-Vinylbenzenesulfonic acid sodium salt
    • p-styrenesulfonic acid sodium salt
    • sodium 4-styrenesulfonate
    • Sodium 4-vinylbenzenesulfonate
    • Sodium p-Styrenesulfonate
    • sodium styrene sulfonate
    • sodium styrene sulphonate
    • sodium styrene-4-sulphonate
    • Styrene-4-sulfonic acid sodium salt
    • 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, sodium salt (9CI)
    • Sodium furegrelate
    • U 63557A
    • U 63577A
    • HMS3649O07
    • NCGC00016149-01
    • 2-Benzofurancarboxylic acid, 5-(3-pyridinylmethyl)-, sodium salt
    • NCGC00016149-02
    • Furegrelate sodium salt
    • sodium 5-(pyridin-3-ylmethyl)benzofuran-2-carboxylate
    • HY-106080A
    • GTPL11378
    • CCG-39186
    • F 3764
    • HMS500M17
    • NCGC00093910-02
    • Tox21_500515
    • 2-BENZOFURANCARBOXYLIC ACID, 5-(3-PYRIDINYLMETHYL)-, SODIUM SALT (1:1)
    • DTXCID6025226
    • CHEMBL36028
    • CAS-85666-17-7
    • Q27259502
    • SODIUM 5-(3-PYRIDINYLMETHYL)BENZOFURAN-2-CARBOXYLATE
    • NCGC00093910-01
    • sodium;5-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxylate
    • 85666-17-7
    • Sodium 5-(3-pyridinylmethyl)-2-benzofurancarboxylate
    • NCGC00016149-03
    • 4F11B27M90
    • NCGC00093910-03
    • Tox21_110310
    • EU-0100515
    • Furegrelate Sodium (U-63557A)
    • GLXC-26076
    • DTXSID8045226
    • DA-53442
    • 5-(3-Pyridinylmethyl)benzofurancarboxylic acid sodium
    • Furegrelate (sodium)
    • SCHEMBL635010
    • FUREGRELATE SODIUM ANHYDROUS
    • U63557A
    • HMS3261H11
    • MFCD00058448
    • CS-0024809
    • NCGC00016149-04
    • LP00515
    • F82132
    • SODIUM 5-(3-PYRIDYLMETHYL)-2-BENZOFURANCARBOXYLATE
    • HMS1921P11
    • SPECTRUM1501195
    • UNII-4F11B27M90
    • Lopac-F-3764
    • 5-(3'-Pyridinylmethyl)benzofuran-2-carboxylate sodium
    • NCGC00261200-01
    • Inchi: 1S/C15H11NO3.Na/c17-15(18)14-8-12-7-10(3-4-13(12)19-14)6-11-2-1-5-16-9-11;/h1-5,7-9H,6H2,(H,17,18);
    • InChI Key: LFDGLRKIKCXTAS-UHFFFAOYSA-N
    • SMILES: [Na].O=C(C1=CC2C(=CC=C(CC3C=CC=NC=3)C=2)O1)O

Computed Properties

  • Exact Mass: 275.05600
  • Monoisotopic Mass: 275.05583746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • Color/Form: Solid powder
  • Water Partition Coefficient: Soluble in water at approximately 15mg/ml
  • PSA: 66.16000
  • LogP: 1.78210

furegrelate sodium Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

furegrelate sodium Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-106080A-5mg
Furegrelate sodium
85666-17-7 99.82%
5mg
¥600 2025-04-15
MedChemExpress
HY-106080A-10mg
Furegrelate sodium
85666-17-7 99.82%
10mg
¥1000 2025-04-15
TRC
F864133-10mg
Furegrelate Sodium (U-63557A)
85666-17-7
10mg
$115.00 2023-05-18
TRC
F864133-25mg
Furegrelate Sodium (U-63557A)
85666-17-7
25mg
$224.00 2023-05-18
MedChemExpress
HY-106080A-10mM*1mLinDMSO
Furegrelate sodium
85666-17-7 99.82%
10mM*1mLinDMSO
¥1695 2023-07-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F912851-5mg
Furegrelate sodium salt (U-63557A)
85666-17-7 98%
5mg
¥1,832.40 2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11314-5mg
Furegrelate (sodium salt)
85666-17-7 98%
5mg
¥680.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11314-10mg
Furegrelate (sodium salt)
85666-17-7 98%
10mg
¥1211.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci11314-50mg
Furegrelate (sodium salt)
85666-17-7 98%
50mg
¥4898.00 2023-09-09
eNovation Chemicals LLC
Y1262253-5mg
Furegrelate Sodium (U-63557A)
85666-17-7 99%
5mg
$205 2024-06-07

furegrelate sodium Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride ,  Dicyclohexano-18-crown-6 Solvents: Toluene
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Thromboxane A2 synthase inhibitors. 5-(3-Pyridylmethyl)benzofuran-2-carboxylic acids
Johnson, Roy A.; et al, Journal of Medicinal Chemistry, 1986, 29(8), 1461-8

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Thromboxane A2 synthase inhibitors. 5-(3-Pyridylmethyl)benzofuran-2-carboxylic acids
Johnson, Roy A.; et al, Journal of Medicinal Chemistry, 1986, 29(8), 1461-8

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid
1.2 Reagents: Water
2.1 Reagents: Sodium hydride ,  Dicyclohexano-18-crown-6 Solvents: Toluene
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Thromboxane A2 synthase inhibitors. 5-(3-Pyridylmethyl)benzofuran-2-carboxylic acids
Johnson, Roy A.; et al, Journal of Medicinal Chemistry, 1986, 29(8), 1461-8

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water
1.2 Reagents: Sulfuric acid
2.1 Reagents: Trifluoroacetic acid
2.2 Reagents: Water
3.1 Reagents: Sodium hydride ,  Dicyclohexano-18-crown-6 Solvents: Toluene
4.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Thromboxane A2 synthase inhibitors. 5-(3-Pyridylmethyl)benzofuran-2-carboxylic acids
Johnson, Roy A.; et al, Journal of Medicinal Chemistry, 1986, 29(8), 1461-8

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
2.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water
2.2 Reagents: Sulfuric acid
3.1 Reagents: Trifluoroacetic acid
3.2 Reagents: Water
4.1 Reagents: Sodium hydride ,  Dicyclohexano-18-crown-6 Solvents: Toluene
5.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
Thromboxane A2 synthase inhibitors. 5-(3-Pyridylmethyl)benzofuran-2-carboxylic acids
Johnson, Roy A.; et al, Journal of Medicinal Chemistry, 1986, 29(8), 1461-8

furegrelate sodium Raw materials

furegrelate sodium Preparation Products

Additional information on furegrelate sodium

Furegrelate Sodium (CAS No. 85666-17-7): A Comprehensive Overview of Its Properties and Applications

Furegrelate sodium (CAS No. 85666-17-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Known for its unique biochemical properties, this compound is often studied for its potential therapeutic applications. Researchers and industry professionals frequently search for terms like "furegrelate sodium uses", "furegrelate sodium mechanism of action", and "furegrelate sodium synthesis", highlighting the growing interest in this molecule.

The chemical structure of furegrelate sodium includes a sodium salt form, which enhances its solubility and bioavailability. This characteristic makes it particularly useful in pharmaceutical formulations. Recent trends in drug development emphasize the importance of solubility-enhancing agents, and furegrelate sodium fits well into this narrative. Searches for "improving drug solubility with sodium salts" and "bioavailability enhancement techniques" are common among researchers exploring this area.

One of the most discussed applications of furegrelate sodium is its role in modulating specific enzymatic pathways. The compound has been investigated for its ability to interact with key enzymes involved in inflammatory processes. This aligns with the current focus on "targeted enzyme inhibitors" and "anti-inflammatory drug development", topics that are highly searched in academic and pharmaceutical circles. Understanding the precise mechanism of action of furegrelate sodium could open new avenues for treating chronic inflammatory conditions.

In addition to its therapeutic potential, furegrelate sodium is also of interest in analytical chemistry. Its distinct spectral properties make it a candidate for use in "analytical method development" and "quality control testing". Laboratories often look for reliable reference standards, and queries like "furegrelate sodium HPLC methods" are frequent in scientific databases. The compound's stability under various conditions further adds to its utility in these applications.

The synthesis of furegrelate sodium involves multi-step organic reactions, which are a subject of interest for synthetic chemists. Optimizing the yield and purity of this compound is a key challenge, and searches for "furegrelate sodium synthesis optimization" reflect this concern. Recent advancements in green chemistry have also prompted inquiries into "sustainable synthesis of furegrelate sodium", showcasing the evolving priorities in chemical manufacturing.

Market dynamics for furegrelate sodium are influenced by its niche applications. While not a high-volume product, its specialized uses ensure steady demand. Industry reports often highlight the growing market for "specialty chemicals in drug development", a category that includes furegrelate sodium. Companies involved in the supply chain monitor trends like "pharmaceutical intermediates market growth" to gauge future opportunities.

Safety and handling of furegrelate sodium are also critical considerations. Although it is not classified under hazardous categories, proper storage and handling protocols are essential to maintain its integrity. Searches for "furegrelate sodium safety data" and "storage conditions for sodium salts" are common among laboratory personnel and manufacturers. Ensuring compliance with regulatory standards is a priority for stakeholders in this space.

In summary, furegrelate sodium (CAS No. 85666-17-7) is a versatile compound with significant potential in both therapeutic and analytical fields. Its unique properties and applications make it a subject of ongoing research and commercial interest. By addressing key queries such as "furegrelate sodium applications" and "synthesis challenges", this overview aims to provide valuable insights for professionals and researchers alike.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent